Cas no 108014-39-7 (3-(2-benzyl-1H-1,3-benzodiazol-1-yl)propanamide)

• Product Name: 3-(2-benzyl-1H-1,3-benzodiazol-1-yl)propanamide
• CAS No: 108014-39-7
• MF: C₁₇H₁₇N₃O
• MW: 279.336383581162
• CID: 2870464
• Update Time: 2025-05-19

3-(2-benzyl-1H-1,3-benzodiazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-benzyl-1H-benzimidazol-1-yl)propanamide
• 3-(2-benzylbenzimidazol-1-yl)propanamide
• Cambridge id 6943265
• Oprea1_303367
• STK883986
• 3-[2-benzylbenzimidazolyl]propanamide
• ST50813916
• 3-(2-benzyl-1H-1,3-benzodiazol-1-yl)propanamide
• 3-(2-benzyl-1H-benzo[d]imidazol-1-yl)propanamide
• Z57171519

• Inchi： 1S/C17H17N3O/c18-16(21)10-11-20-15-9-5-4-8-14(15)19-17(20)12-13-6-2-1-3-7-13/h1-9H,10-12H2,(H2,18,21)
• InChI Key： KCKFQCZITFIMPK-UHFFFAOYSA-N
• SMILES： O=C(CCN1C2C=CC=CC=2N=C1CC1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 354
• XLogP3: 2.2
• Topological Polar Surface Area: 60.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 3-(2-benzyl-1H-1,3-benzodiazol-1-yl)propanamide

Introduction to 3-(2-benzyl-1H-1,3-benzodiazol-1-yl)propanamide (CAS No. 108014-39-7) and Its Emerging Applications in Chemical Biology

The compound 3-(2-benzyl-1H-1,3-benzodiazol-1-yl)propanamide (CAS No. 108014-39-7) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative of benzodiazole, this molecule has garnered significant attention in recent years due to its structural complexity and potential biological activities. The benzodiazole moiety, a well-studied scaffold in medicinal chemistry, is known for its role in modulating neurotransmitter systems, particularly gamma-aminobutyric acid (GABA) receptors. The introduction of a propamide side chain enhances the molecule's solubility and metabolic stability, making it a promising candidate for further exploration in drug discovery.

Recent advancements in chemical biology have highlighted the importance of structurally diverse benzodiazole derivatives in addressing neurological and inflammatory disorders. The benzyl substituent at the 2-position of the benzodiazole ring not only influences the electronic properties of the core structure but also contributes to its binding affinity to target proteins. This has led to investigations into its potential as an anxiolytic, sedative, or even as a novel therapeutic agent for neurodegenerative diseases. The propamide group, on the other hand, provides a hydrophilic extension that improves bioavailability and reduces off-target effects, aligning with modern pharmacokinetic principles.

One of the most compelling aspects of 3-(2-benzyl-1H-1,3-benzodiazol-1-yl)propanamide is its versatility in synthetic chemistry. The presence of both aromatic and amide functional groups allows for further derivatization, enabling chemists to fine-tune its pharmacological profile. For instance, modifications at the propamide nitrogen or the benzyl group can alter its interaction with biological targets, leading to compounds with enhanced efficacy or selectivity. This adaptability has made it a valuable building block in medicinal chemistry libraries used by pharmaceutical companies and academic research groups alike.

Current research is particularly focused on exploring the compound's potential as an anti-inflammatory agent. In vitro studies have demonstrated that derivatives of benzodiazole can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The propamide moiety may play a crucial role in this context by enhancing the compound's ability to penetrate biological membranes and reach intracellular targets. Additionally, preliminary experiments suggest that 3-(2-benzyl-1H-1,3-benzodiazol-1-yl)propanamide may exhibit synergistic effects when combined with other anti-inflammatory agents, offering a novel therapeutic strategy for chronic inflammatory conditions.

The synthesis of 3-(2-benzyl-1H-1,3-benzodiazol-1-yl)propanamide involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include the formation of the benzodiazole core through cyclization reactions followed by nucleophilic substitution to introduce the propamide group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments are crucial for scaling up production while adhering to green chemistry principles.

From a computational chemistry perspective, 3-(2-benzyl-1H-1,3-benzodiazol-1-yl)propanamide has been subjected to molecular modeling studies to predict its binding interactions with biological targets. Docking simulations have revealed that it can bind to both GABA receptors and certain inflammatory enzymes with high affinity. This dual-targeting capability suggests potential therapeutic applications beyond traditional anxiolytic effects. Furthermore, quantum mechanical calculations have provided insights into its electronic structure, helping researchers understand how modifications at specific positions can influence its biological activity.

The compound's potential extends beyond human health applications; it has also shown promise in veterinary medicine for managing anxiety-related disorders in animals. Its efficacy and safety profile make it an attractive option for veterinarians seeking alternatives to existing treatments. Additionally, research is ongoing into its possible use as an agrochemical agent due to its ability to interact with certain plant enzymes involved in stress responses.

In conclusion,3-(2-benzyl-1H-1,3-benzodiazol-1-yl)propanamide (CAS No. 108014-39-7) stands out as a versatile and promising molecule with significant implications for chemical biology and drug discovery. Its unique structural features enable targeted modifications that can optimize its pharmacological properties for various therapeutic applications. As research continues to uncover new insights into its mechanisms of action,this compound is poised to play a pivotal role in developing next-generation treatments for neurological and inflammatory disorders.